Cas no 2137554-89-1 (2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• CAS No: 2137554-89-1
• MF: C₁₀H₈ClN₃O₄S
• MW: 301.706219673157
• CID: 5837462
• PubChem ID: 165472356
• Update Time: 2025-06-08

2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• EN300-1114968
• 2137554-89-1

• Inchi： 1S/C10H8ClN3O4S/c1-19(17,18)7-4-12-14(5-7)9-3-6(10(15)16)2-8(11)13-9/h2-5H,1H3,(H,15,16)
• InChI Key： VFAOOFWHPGZPII-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=N1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 300.9924046g/mol
• Monoisotopic Mass: 300.9924046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 111Ų

Additional information on 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-Chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2137554-89-1)

The compound 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2137554-89-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with a chloro group, a methanesulfonyl-functionalized pyrazole, and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. This compound’s sulfonyl and carboxylic acid functional groups enhance its solubility and binding affinity, making it a valuable scaffold for designing anti-inflammatory and anticancer agents. Its CAS No. 2137554-89-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, the pyridine-pyrazole hybrid structure of this compound offers opportunities for structure-activity relationship (SAR) studies. The methanesulfonyl group, in particular, is a hotspot for modifications, as it can influence metabolic stability and target selectivity. Innovations in green chemistry have also driven interest in optimizing its synthesis to reduce waste and improve yield, aligning with the global push for sustainable pharmaceutical manufacturing.

The compound’s potential extends beyond therapeutics. In agrochemical research, derivatives of 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid have shown promise as herbicides and pesticides, leveraging its ability to disrupt plant-specific enzymes. This dual applicability in human health and crop protection underscores its interdisciplinary importance, making it a frequent subject of patents and peer-reviewed publications.

Analytical characterization of CAS No. 2137554-89-1 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, critical for ensuring reproducibility in research. The compound’s logP and pKa values are also widely studied to predict its pharmacokinetic behavior, a key consideration in preclinical development.

As the scientific community increasingly focuses on personalized medicine and targeted drug delivery, the role of 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid is likely to expand. Its compatibility with click chemistry and bioconjugation techniques further positions it as a building block for theranostic agents. With ongoing advancements in AI-driven drug design, this compound’s molecular features are being explored in virtual screening campaigns to identify novel therapeutic candidates.

In summary, 2-chloro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2137554-89-1) represents a convergence of chemical innovation and biological relevance. Its multifaceted applications, coupled with its adaptability to modern synthetic and analytical methodologies, ensure its continued prominence in cutting-edge research. For scientists seeking to explore its full potential, this compound offers a rich platform for discovery across multiple domains.